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Compound of Interest

Compound Name: 2,4-Difluorostyrene

Cat. No.: B1320911 Get Quote

Essential Safety and Handling Guide for 2,4-
Difluorostyrene
This guide provides critical safety and logistical information for the handling and disposal of

2,4-Difluorostyrene, tailored for researchers, scientists, and professionals in drug

development. Following these procedural steps is essential for ensuring laboratory safety.

Summary of Key Safety Data
For quick reference, the following table summarizes the essential safety and physical data for

2,4-Difluorostyrene.
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Property Value

Chemical Formula C8H6F2

Molecular Weight 140.13 g/mol [1][2]

Appearance Clear, colorless liquid[2]

Boiling Point 59 °C at 51 mmHg[1]

Density 1.13 g/mL at 25 °C[1]

Flash Point 31 °C (87.8 °F) - closed cup[1]

Hazard Classifications

Flammable liquid (Category 3)[1], Causes skin

and serious eye irritation, May cause respiratory

irritation[3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling 2,4-
Difluorostyrene to minimize exposure and ensure personal safety.

Eye and Face Protection:

Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[4]

A face shield should be worn in situations with a risk of splashing or explosion.[5][6]

Skin Protection:

Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.[4]

Nitrile, butyl rubber, neoprene, or PVC-coated gloves are recommended.[7] After handling,

wash and dry hands thoroughly.[4]

Clothing: Wear fire/flame-resistant and impervious clothing.[4] A Nomex® laboratory coat

over cotton clothing is advisable.[6] Ensure shoes cover the entire foot.[6]

Respiratory Protection:
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Work in a well-ventilated area.[4]

If exposure limits are exceeded or irritation is experienced, use a full-face respirator with a

suitable filter (e.g., type ABEK (EN14387)).[1][4] In situations where air-purifying respirators

may not be sufficient, a positive-pressure, air-supplying respirator is necessary.[7]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is correctly worn.[4][8] Work should

be conducted in a chemical fume hood.

Handling: Use non-sparking tools and take measures to prevent the buildup of electrostatic

charge.[5][9] Avoid contact with skin, eyes, and clothing, and prevent inhalation of vapor or

mist.[4][10] Keep the container tightly closed when not in use.[5][9]

Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition such as

heat, sparks, and open flames.[5][10] Containers that have been opened must be carefully

resealed and kept upright to prevent leakage.[5]

Spill and Emergency Procedures
Spill Containment: In case of a spill, evacuate the area and remove all sources of ignition.[4]

[11] Use personal protective equipment during cleanup.[4]

Cleanup: For small spills, contain the spillage and collect it with an electrically protected

vacuum cleaner or by wet-brushing.[5][11] Place the collected material into a suitable, closed

container for disposal.[4][5] Do not let the chemical enter drains.[4][5]

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration and seek immediate medical attention.[4][10] Do

not use mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[4][10]
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Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected area with

soap and plenty of water.[4][5] Consult a physician if irritation occurs.[5]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids

open.[4][8] Remove contact lenses if present and easy to do.[8] Seek immediate medical

attention.[8]

Ingestion: Do NOT induce vomiting.[5][10] Rinse the mouth with water and never give

anything by mouth to an unconscious person.[5][10] Call a physician or Poison Control

Center immediately.[4]

Disposal Plan
Dispose of unused product and contaminated materials through a licensed professional

waste disposal service.[5]

Containers should be disposed of as unused product.[5]

All disposal practices must be in accordance with local, state, and federal regulations.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2,4-
Difluorostyrene.
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Caption: Workflow for the safe handling of 2,4-Difluorostyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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